Cas no 82962-54-7 (Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate)

Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate structure
82962-54-7 structure
Product Name:Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate
CAS No:82962-54-7
MF:C9H16O4
MW:188.220943450928
MDL:MFCD11975772
CID:1011876
PubChem ID:11019611
Update Time:2024-10-27

Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate
    • 2,2-DIMETHYL-5-CARBETHOXY-1,3-DIOXANE
    • 2,2-diMethyl-5-ethoxycarbonyl-1,3-dioxane
    • 2,2-Dimethyl-[1,3]dioxane-5-carboxylic acid ethyl ester
    • Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate (ACI)
    • F12519
    • DB-075889
    • DS-17340
    • MFCD11975772
    • DTXSID40452100
    • EN300-179148
    • 1,3-Dioxane-5-carboxylic acid, 2,2-dimethyl-, ethyl ester
    • SB38910
    • SCHEMBL1867430
    • Ethyl2,2-dimethyl-1,3-dioxane-5-carboxylate
    • 82962-54-7
    • MYGMWHATZAFUIU-UHFFFAOYSA-N
    • SY114002
    • AKOS015918072
    • CS-B1510
    • MDL: MFCD11975772
    • Inchi: 1S/C9H16O4/c1-4-11-8(10)7-5-12-9(2,3)13-6-7/h7H,4-6H2,1-3H3
    • InChI Key: MYGMWHATZAFUIU-UHFFFAOYSA-N
    • SMILES: O=C(C1COC(C)(C)OC1)OCC

Computed Properties

  • Exact Mass: 188.10485899g/mol
  • Monoisotopic Mass: 188.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 75 ºC (0.4 Torr)
  • Flash Point: 85.0±23.2 ºC,
  • Solubility: Slightly soluble (23 g/l) (25 º C),

Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate Security Information

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Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide ,  Water ;  20 h, reflux
Reference
Synthesis of Panal Terpenoid Core
Baranov, Mikhail S.; et al, Synlett, 2017, 28(5), 583-588

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide ,  Water ;  9 h, reflux
Reference
Design and synthesis of bis 1-thiogalactopyranoside having a cyano group at the aglycon terminal
Zhang, Guoyao; et al, Huaxi Yaoxue Zazhi, 2005, 20(6), 474-476

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Acetone
1.2 Reagents: Sodium chloride ,  Water Solvents: Dimethyl sulfoxide ;  190 - 195 °C
Reference
Bifunctional acyclic nucleoside phosphonates: 2. Symmetrical 2-{[bis(phosphono)methoxy]methyl}ethyl derivatives of purines and pyrimidines
Vrbkova, Silvie; et al, Collection of Czechoslovak Chemical Communications, 2007, 72(7), 965-983

Production Method 4

Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid
1.2 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide
Reference
3,5-Disubstituted pyranone analogues of highly antifungally active furanones: Conversion of biological effect from antifungal to cytostatic
Schiller, Radan; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(24), 7358-7360

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide
Reference
Synthesis of 5,5'-dihydroxyleucine and 4-fluoro-5,5'-dihydroxyleucine, the reduction products of 4-carboxyglutamic and 4-carboxy-4-fluoroglutamic acids
Dubois, Joelle; et al, Tetrahedron, 1991, 47(6), 1001-12

Production Method 6

Reaction Conditions
1.1 Catalysts: Sodium chloride Solvents: Dimethyl sulfoxide
Reference
Synthesis of 2,2-dimethyl-5-hydroxymethyl-1,3-dioxane
Li, Peijie; et al, Huaxi Yaoxue Zazhi, 2001, 16(4),

Production Method 7

Reaction Conditions
Reference
Synthesis and evaluation of phospholipid analogs as inhibitors of cobra venom phospholipase A2
Yuan, Wei; et al, Journal of the American Chemical Society, 1987, 109(26), 8071-81

Production Method 8

Reaction Conditions
1.1 Reagents: 2,2-Dimethoxypropane ,  p-Toluenesulfonic acid
1.2 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide ,  Water
Reference
Asymmetric functionalization at a prochiral carbon center by the aid of sulfinyl chirality: a selective formation of 6-substituted (3R,SS)- and (3S,SS)-3-(hydroxymethyl)-3,4-dihydro-5-(p-tolyl)sulfinyl-2H-pyrans
Iwata, Chuzo; et al, Tetrahedron Letters, 1987, 28(27), 3131-4

Production Method 9

Reaction Conditions
1.1 Reagents: Benzene Catalysts: p-Toluenesulfonic acid
2.1 -
Reference
Synthesis and evaluation of phospholipid analogs as inhibitors of cobra venom phospholipase A2
Yuan, Wei; et al, Journal of the American Chemical Society, 1987, 109(26), 8071-81

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  20 °C; 2 h, rt
1.2 Reagents: Triethyl orthoformate Catalysts: p-Toluenesulfonic acid Solvents: Acetone ;  2 h, reflux; reflux → rt
1.3 Reagents: Potassium carbonate ;  neutralized, rt
2.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide ,  Water ;  20 h, reflux
Reference
Synthesis of Panal Terpenoid Core
Baranov, Mikhail S.; et al, Synlett, 2017, 28(5), 583-588

Production Method 11

Reaction Conditions
1.1 Reagents: Triethyl orthoformate Catalysts: p-Toluenesulfonic acid Solvents: Acetone ;  2 h, reflux; reflux → rt
1.2 Reagents: Potassium carbonate ;  neutralized, rt
2.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide ,  Water ;  20 h, reflux
Reference
Synthesis of Panal Terpenoid Core
Baranov, Mikhail S.; et al, Synlett, 2017, 28(5), 583-588

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  20 °C; 2 h, rt
2.1 Reagents: Triethyl orthoformate Catalysts: p-Toluenesulfonic acid Solvents: Acetone ;  2 h, reflux; reflux → rt
2.2 Reagents: Potassium carbonate ;  neutralized, rt
3.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide ,  Water ;  20 h, reflux
Reference
Synthesis of Panal Terpenoid Core
Baranov, Mikhail S.; et al, Synlett, 2017, 28(5), 583-588

Production Method 13

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetone
2.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide
Reference
Synthesis of 5,5'-dihydroxyleucine and 4-fluoro-5,5'-dihydroxyleucine, the reduction products of 4-carboxyglutamic and 4-carboxy-4-fluoroglutamic acids
Dubois, Joelle; et al, Tetrahedron, 1991, 47(6), 1001-12

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Methanol ,  Water
2.1 Reagents: p-Toluenesulfonic acid Solvents: Acetone
3.1 Reagents: Sodium chloride Solvents: Dimethyl sulfoxide
Reference
Synthesis of 5,5'-dihydroxyleucine and 4-fluoro-5,5'-dihydroxyleucine, the reduction products of 4-carboxyglutamic and 4-carboxy-4-fluoroglutamic acids
Dubois, Joelle; et al, Tetrahedron, 1991, 47(6), 1001-12

Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate Raw materials

Ethyl 2,2-dimethyl-1,3-dioxane-5-carboxylate Preparation Products

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